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Compound of Interest

1-Ethyl-1H-pyrazole-5-carboxylic
Compound Name:

acid
CAS No.: 400755-43-3
Cat. No.: B1583437

Get Quote

Executive Summary

1-Ethyl-1H-pyrazole-5-carboxylic acid (CAS: 400755-43-3) is a critical heterocyclic building
block in medicinal chemistry, particularly in the synthesis of kinase inhibitors (e.g., pyrazolo[3,4-
b]pyridines) and non-steroidal anti-inflammatory drugs (NSAIDs).[1][2][3] Its structural integrity
is paramount because the regioselectivity of pyrazole alkylation often yields mixtures of 1,3-
and 1,5-isomers.

This guide provides a definitive spectroscopic atlas for the 1,5-isomer, detailing the Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) signatures required
for validation. It specifically addresses the "regioisomer challenge," offering a self-validating
NOE (Nuclear Overhauser Effect) protocol to distinguish the target 5-carboxylic acid from its 3-

carboxylic acid congener.

Chemical Identity & Physical Properties[2][4][5]
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IUPAC Name

1-Ethyl-1H-pyrazole-5-carboxylic acid

Common Synonyms

2-ethylpyrazole-3-carboxylic acid (IUPAC

numbering variant)

CAS Registry Number 400755-43-3
C
H
Molecular Formula N
0]
Molecular Weight 140.14 g/mol
Appearance White to off-white crystalline solid
N Soluble in DMSO, Methanol, Ethanol; sparingly
Solubility

soluble in water

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

The definitive confirmation of the 1,5-substitution pattern relies on

H and

C NMR.[4] The key differentiator is the chemical shift of the ring protons and the specific NOE

correlations.

H NMR Data (400 MHz, DMSO-

)

Note: Chemical shifts (

) are reported in parts per million (ppm) relative to TMS.
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Shift ( Coupling (
Position Multiplicity Integration Assignment
) )
Carboxylic
COOH 13.10 br s 1H ]
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Pyrazole
C3-H 7.52 d 1H 2.0Hz Ring
(Deshielded)
Pyrazole
C4-H 6.85 d 1H 2.0Hz ]
Ring
Ethyl
N-CH 451 q oH 7.2 Hz Methylene
(N-linked)
CH 1.32 t 3H 7.2 Hz Ethyl Methyl

Technical Insight:

o H3 vs H4: The proton at C3 is adjacent to the pyridine-like nitrogen (N2), causing a downfield
shift (~7.5 ppm). The C4 proton is shielded by the electron-rich aromatic system and appears
upfield (~6.8 ppm).

o Solvent Effects: In CDCIngcontent-ng-c3230145110="" nghost-ng-c1768664871=""
class="inline ng-star-inserted">

, the acid proton may appear broader or shift depending on concentration and water content.
DMSO-

is recommended for sharp resolution of the acid peak.

C NMR Data (100 MHz, DMSO-
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Shift (
Carbon Type Assignment
)
C=0 160.5 Carboxylic Acid Carbonyl
C3 139.2 Pyrazole Ring C=N
Pyrazole Ring C-N
C5 133.4
(Quaternary)
C4 108.7 Pyrazole Ring C-H
N-CH 46.8 Ethyl Methylene
CH 15.6 Ethyl Methyl

Mass Spectrometry (MS)

Mass spectrometry is used to confirm molecular weight and fragmentation patterns
characteristic of the ethyl and carboxyl groups.

« lonization Mode: Electrospray lonization (ESI)
o Positive Mode (
):
o [M+H]
: m/z 141.1 (Base peak)
o [M+Na]
:m/z 163.1

¢ Negative Mode (
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o [M-H]
: m/z 139.1 (Characteristic of carboxylic acids)
e Fragmentation (MS/MS):
o Loss of CO

(44 Da)
m/z 97 (1-ethylpyrazole fragment).

o Loss of Ethyl (29 Da)

m/z 112.

Infrared Spectroscopy (FT-IR)

o Method: ATR (Attenuated Total Reflectance) or KBr pellet.
o Key Absorptions:
o 3300-2500 cm

: Broad O-H stretch (Carboxylic acid dimer).

o 3120 cm

. C-H stretch (Aromatic/Pyrazole).

o 1690-1710cm

: C=0 stretch (Strong, Carboxylic acid).

o 1540, 1450 cm

: C=N and C=C ring stretches.

Critical Protocol: Distinguishing Regioisomers (1,5
vs 1,3)
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The synthesis of N-alkyl pyrazoles often produces a mixture of 1-ethyl-1H-pyrazole-5-
carboxylic acid (Target) and 1-ethyl-1H-pyrazole-3-carboxylic acid (Impurity). Standard 1D
NMR is often insufficient to distinguish them without reference standards.

The Self-Validating NOE Protocol

The most reliable method to confirm the 1,5-isomer structure is 1D NOE (Nuclear Overhauser
Effect) or 2D NOESY spectroscopy.

e 1,3-Isomer (Impurity): The N-Ethyl group is spatially adjacent to the H5 proton.
o Observation: Strong NOE enhancement between N-CH
and the ring proton at ~7.6 ppm.
e 1,5-Isomer (Target): The N-Ethyl group is spatially adjacent to the Carboxylic Acid (COOH).
o Observation:NO NOE enhancement between N-CH

and any ring proton (H4 is too distant).

Regioisomer Differentiation Logic Flow

The following diagram illustrates the decision logic for validating the compound structure.
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Start: Purified Sample

Experiment: 1D NOESY / ROESY
(Irradiate N-CH2 signal at ~4.5 ppm)

Check for NOE Signal
at Aromatic Region (6.5 - 7.8 ppm)

Signal Detected

Result: Strong NOE Observed Result: NO NOE Observed
(Interaction with H5) (N-Et is blocked by COOH)

Conclusion: 1,3-Isomer Conclusion: 1,5-Isomer (TARGET)
(1-Ethyl-1H-pyrazole-3-carboxylic acid) (1-Ethyl-1H-pyrazole-5-carboxylic acid)

Click to download full resolution via product page

Caption: Logic flow for distinguishing 1,3- and 1,5-pyrazole isomers using NOE spectroscopy.

Experimental Protocols
Sample Preparation for NMR

¢ Mass: Weigh 5-10 mg of the solid compound.
¢ Solvent: Add 0.6 mL of DMSO-

(99.9% D).

o Why DMSO? It ensures full solubility of the polar carboxylic acid and prevents rapid
exchange of the acid proton, allowing it to be visualized.
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e Tube: Transfer to a clean, dry 5 mm NMR tube.
e Acquisition:
o Run standard proton (

H) with 16 scans.

o Run NOESY 1D (mixing time 500 ms), irradiating the quartet at 4.51 ppm.

HPLC Purity Check

Before spectroscopic validation, ensure the sample is not a mixture of isomers.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
» Mobile Phase:
o A: Water + 0.1% Formic Acid.
o B: Acetonitrile + 0.1% Formic Acid.
e Gradient: 5% B to 95% B over 10 minutes.
e Detection: UV at 254 nm.

o Note: The 1,5-isomer typically elutes later than the 1,3-isomer due to intramolecular
hydrogen bonding effects reducing polarity, though this can vary by column chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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